2-Cyclopropylmethoxy-5-methanesulfonyl-benzoic acid

• CAS No.: 845616-03-7
• Molecular Formula: C12H14O5S
• Molecular Weight: 270.30 g/mol
• IUPAC Name: 2-(cyclopropylmethoxy)-5-methylsulfonylbenzoic acid
• InChI: InChI=1S/C12H14O5S/c1-18(15,16)9-4-5-11(10(6-9)12(13)14)17-7-8-2-3-8/h4-6,8H,2-3,7H2,1H3,(H,13,14)
• InChI Key: UHIUKQYOJQBHDT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)OCC2CC2)C(=O)O

Description

2-Cyclopropylmethoxy-5-methanesulfonyl-benzoic acid is a useful research compound. Its molecular formula is C12H14O5S and its molecular weight is 270.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared in analogy to Example A1 (b) from 2-chloro-5-methanesulfonyl-benzoic acid (Example A1(a)) and cyclopropyl-methanol. The crude material was purified by flash chromatography to yield the title compound as a white solid. MS (m/e): 269.1 ([M−H]−, 100%).